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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B3044200

An In-depth Technical Guide to the Safe Handling of o-Toluic acid-13C
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for o-Toluic acid-
13C, a stable isotope-labeled compound used in research and development.[1] Adherence to
these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of
experimental work.

Hazard Identification and Classification

o-Toluic acid-13C is classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[2] The primary
hazards are associated with irritation to the skin, eyes, and respiratory system, and it is harmful
if swallowed.[3]

GHS Classification:[2][3]

Acute Toxicity, Oral: Category 4

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3
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GHS Label Elements:
e Pictogram:
walt text
» Signal Word: Warning
e Hazard Statements:

H302: Harmful if swallowed.

[¢]

H315: Causes skin irritation.

[¢]

o

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

o Precautionary Statements: A comprehensive list of precautionary statements is provided in
the handling and storage section of this guide.

Physical and Chemical Properties

Understanding the physical and chemical properties of o-Toluic acid-13C is essential for its
safe handling and storage.
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Property Value Reference

Chemical Formula C+13CHs02

CAS Number 70838-82-3

Molecular Weight 137.16 g/mol

Appearance Wh'ite to off-white crystalline
solid/powder

Melting Point 102 - 107 °C (216 - 221 °F)

Boiling Point 258 - 259 °C (496 - 498 °F)

Flash Point 148 °C (298 °F)

Solubility 1.2 g/L in water

Auto-ignition Temperature 495 °C (923 °F)

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure and maintain the quality of o-
Toluic acid-13C.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. However, the
following are generally recommended:
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PPE Type Specification Reference

) Safety glasses with side-
Eye/Face Protection )
shields or goggles.

Protective gloves (e.g., nitrile
rubber).

Hand Protection

) ] Impervious clothing, such as a
Skin and Body Protection
lab coat.

Use a suitable respirator if
Respiratory Protection ventilation is inadequate or

dust is generated.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

e Avoid breathing dust, fumes, or vapors.

e Use only in a well-ventilated area, preferably in a chemical fume hood.
e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in areas where the chemical is handled.

e Minimize dust generation and accumulation.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids/alkalis,
and reducing agents.

e Recommended storage temperature is -20°C for powder form.

Emergency Procedures and First Aid
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Immediate and appropriate action is crucial in the event of an exposure.

Exposure Route

First Aid Measures Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. Seek medical

attention.

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove contaminated
clothing. If irritation persists,

seek medical attention.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.
Wash out mouth with water.
Never give anything by mouth
to an unconscious person.

Seek medical attention.

Spill Response Protocol

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.

Absorb: Use an inert material (e.g., sand, diatomite) to absorb the spill.
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e Collect: Sweep or vacuum up the spilled material and place it into a suitable, labeled
container for disposal.

o Decontaminate: Clean the spill area thoroughly.
» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Information

The toxicological data for o-Toluic acid-13C is limited. The information below is based on the
unlabeled compound, o-Toluic acid.

Toxicity Metric Value Species Reference

LD50 (Intraperitoneal) 422 mg/kg Mouse

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH,
NTP, or OSHA.

o Symptoms of Exposure: May cause redness and pain upon eye contact, and inflammation,
itching, scaling, or blistering with skin contact. Inhalation can lead to respiratory irritation, and
ingestion may cause gastrointestinal irritation.

Experimental Workflow and Logic Diagrams

To ensure safety and procedural correctness, a standardized workflow should be followed
when handling o-Toluic acid-13C.
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Safe Handling Workflow for o-Toluic acid-13C

Preparation

Conduct Risk Assessment

Review Safety Data Sheet

Prepare Engineering Controls (Fume Hood)

Don Personal Protective Equipment (PPE)

Emergency Response -~~~

Spill or Exposure Occurs

Follow First Aid/Spill Protocol

Seek Medical Attention
Report Incident

==

Weigh/Measure Compound in Ventilated Area

Perform Experimental Procedure

Securely Cap and Store Compound

Post-Procedure

Y
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:
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Caption: Workflow for the safe handling of o-Toluic acid-13C.
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This document is intended as a guide and should not replace a thorough review of the official
Safety Data Sheet (SDS) provided by the supplier. Always consult the most current SDS for o-
Toluic acid-13C before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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